Cas no 1909288-45-4 (rac-(4R,5S)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans)

• Product Name: rac-(4R,5S)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans
• CAS No: 1909288-45-4
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• MDL: MFCD28064193
• CID: 5246729
• PubChem ID: 121553727
• Update Time: 2025-05-22

rac-(4R,5S)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)-, (4R,5S)-
• rac-(4R,5S)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans

• MDL： MFCD28064193
• Inchi： 1S/C10H16N4O/c1-13-6-8(5-12-13)10-7(4-11)3-9(15)14(10)2/h5-7,10H,3-4,11H2,1-2H3/t7-,10+/m1/s1
• InChI Key： AIAMWBJIUOYCKV-XCBNKYQSSA-N
• SMILES： N1(C)[C@H](C2=CN(C)N=C2)[C@@H](CN)CC1=O

Additional information on rac-(4R,5S)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans

Comprehensive Overview of rac-(4R,5S)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans (CAS No. 1909288-45-4)

The compound rac-(4R,5S)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans (CAS No. 1909288-45-4) is a structurally unique pyrrolidinone derivative that has garnered significant attention in pharmaceutical and biochemical research. Its intricate molecular architecture, featuring a pyrrolidin-2-one core with aminomethyl and 1-methyl-1H-pyrazol-4-yl substituents, positions it as a promising candidate for drug discovery and development. Researchers are particularly interested in its stereochemistry, as the trans configuration of the 4R,5S enantiomer may influence its biological activity and pharmacokinetic properties.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. rac-(4R,5S)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans aligns with this trend due to its potential applications in modulating protein-protein interactions or enzyme inhibition. Its pyrazole moiety, a common pharmacophore in drug design, is known for its versatility in binding to various biological targets, making this compound a subject of intense study in oncology and neurology research.

The synthesis and characterization of CAS No. 1909288-45-4 have been explored in several peer-reviewed publications, highlighting its synthetic accessibility and scalability. Analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography have been employed to confirm its structure and purity. These studies underscore the compound's stability under physiological conditions, a critical factor for its potential use in in vivo applications.

From a commercial perspective, rac-(4R,5S)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its CAS registry number (1909288-45-4) ensures unambiguous identification in global databases, facilitating regulatory compliance and intellectual property management. Researchers often inquire about its solubility, storage conditions, and handling protocols, which are meticulously documented in safety data sheets (SDS).

Emerging trends in AI-driven drug discovery have further amplified interest in compounds like rac-(4R,5S)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans. Computational models predict its interactions with biological targets, accelerating lead optimization. Questions frequently searched in scientific forums include: "What are the biological targets of CAS 1909288-45-4?" and "How does the trans configuration affect its activity?" These queries reflect the compound's relevance in cutting-edge research.

In conclusion, rac-(4R,5S)-4-(aminomethyl)-1-methyl-5-(1-methyl-1H-pyrazol-4-yl)pyrrolidin-2-one, trans represents a compelling case study in modern medicinal chemistry. Its structural complexity, coupled with its potential therapeutic applications, makes it a valuable asset for researchers exploring next-generation therapeutics. As the scientific community continues to unravel its mechanisms, this compound is poised to play a pivotal role in addressing unmet medical needs.